1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-4-(4-fluorophenyl)sulfonylpiperazine
• InChI: InChI=1S/C17H18F2N2O2S/c18-15-4-6-17(7-5-15)24(22,23)21-10-8-20(9-11-21)13-14-2-1-3-16(19)12-14/h1-7,12H,8-11,13H2
• InChI Key: XBAJLCGRHGOEFZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)F)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H18F2N2O2S
• Molecular Weight: 352.4 g/mol

Description

1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine, also known as FISP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience research.

Scientific Research Applications

1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been reported to have high affinity and selectivity for the serotonin 5-HT1A receptor, which is involved in various physiological and pathological processes such as anxiety, depression, and schizophrenia. 1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine has also been shown to have potential as a PET imaging agent for the 5-HT1A receptor, which could aid in the diagnosis and treatment of these disorders. In addition, 1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine has been studied for its potential use as a tool compound in neuroscience research to study the role of the 5-HT1A receptor in various brain functions.

Mechanism of Action

1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine acts as a selective antagonist of the 5-HT1A receptor, which is a G protein-coupled receptor that is widely distributed in the brain and peripheral tissues. The 5-HT1A receptor is involved in the regulation of various physiological processes such as mood, cognition, and appetite. 1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine binds to the receptor and blocks the binding of serotonin, which is the endogenous ligand for the receptor. This results in a decrease in the activity of the receptor and subsequent downstream signaling pathways.
Biochemical and physiological effects:
The biochemical and physiological effects of 1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine are primarily related to its interaction with the 5-HT1A receptor. Studies have shown that 1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine can modulate the release of various neurotransmitters such as dopamine, glutamate, and GABA in the brain, which can affect mood, cognition, and behavior. 1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine has also been shown to have anxiolytic and antidepressant-like effects in animal models, which could have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine is its high selectivity and affinity for the 5-HT1A receptor, which makes it a valuable tool compound in neuroscience research. 1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine also has potential as a PET imaging agent for the 5-HT1A receptor, which could aid in the diagnosis and treatment of various disorders. However, one of the limitations of 1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine is its relatively low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on 1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine. One area of interest is the development of more efficient synthesis methods for 1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine that can yield higher purity and yields. Another area of interest is the optimization of 1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine as a PET imaging agent for the 5-HT1A receptor, which could have significant clinical applications. In addition, further studies are needed to explore the potential therapeutic applications of 1-(3-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine in various disorders such as anxiety, depression, and schizophrenia.